Cas no 314041-08-2 (Ellagic acid hydrate)

Ellagic acid hydrate Properties

Names and Identifiers

• Ellagic acid hydrate
• ELLAGIC ACID HYDRATE TECH.
• Ellagic acid hydrate 10GR
• Ellagic acid (hydrate)

• MDL： MFCD01457347
• InChIKey： UOZZJRXBNGVIKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H6O8.H2O/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19;/h1-2,15-18H;1H2
• SMILES： [H]O[H].O=C1OC2=C(C(=CC3C(OC4C(=C(C=C1C=4C2=3)O)O)=O)O)O

Computed Properties

• Exact Mass: 338.02700
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 0
• Heavy Atom Count: 23
• Complexity: 475
• Isotope Atom Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 127
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: 1.18420
• PSA: 159.80000
• Melting Point: >300 ºC
• Color/Form: Brownish yellow powder
• Solubility: Not determined

Ellagic acid hydrate Security Information

• RTECS：DJ2620000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： R36/37/38

Ellagic acid hydrate Customs Data

• HS CODE：29322985
• Customs Data：

  United Statescustoms code:

  2918199000

  Summary:

  HTS: 2918199000. Other Non-aromatic Carboxylic Acids With Alcohol Function But Withoutother Oxygen Function And Their Anhydrides, Halides, Etc Derivatives. Rate general: 4%64/. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 25.0%